Cas no 59215-34-8 (2-(3-methyl-1-piperazinyl)-Pyrimidine)

2-(3-methyl-1-piperazinyl)-Pyrimidine structure
59215-34-8 structure
Product Name:2-(3-methyl-1-piperazinyl)-Pyrimidine
CAS No:59215-34-8
MF:C9H14N4
MW:178.234261035919
CID:949831
PubChem ID:13449310
Update Time:2025-04-19

2-(3-methyl-1-piperazinyl)-Pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methyl-1-piperazinyl)-Pyrimidine
    • 2-(3-methylpiperazin-1-yl)pyrimidine
    • 4-METHYL-2-PIPERAZIN-1-YLPYRIMIDINE
    • Pyrimidine, 2-(3-methyl-1-piperazinyl)- (9CI)
    • 2-(3-Methyl-piperazin-1-yl)-pyrimidine
    • PYRIMIDINE, 2-(3-METHYL-1-PIPERAZINYL)-
    • AB52860
    • AKOS011768735
    • NCORXGRXMXIUCY-UHFFFAOYSA-N
    • SCHEMBL8358806
    • 59215-34-8
    • DTXSID80541143
    • SB45015
    • Inchi: 1S/C9H14N4/c1-8-7-13(6-5-10-8)9-11-3-2-4-12-9/h2-4,8,10H,5-7H2,1H3
    • InChI Key: NCORXGRXMXIUCY-UHFFFAOYSA-N
    • SMILES: N1(C2N=CC=CN=2)CCNC(C)C1

Computed Properties

  • Exact Mass: 178.121846464g/mol
  • Monoisotopic Mass: 178.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 41Ų
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